MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin

Core Science & Biosynthesis

Technical Guide: MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin

Advanced Linker-Payload Chemistry for Next-Generation ADCs

Executive Summary

MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin (often abbreviated as MC-GGFG-Eribulin or Compound 7 in patent literature) is a high-potency linker-payload intermediate designed for the synthesis of Antibody-Drug Conjugates (ADCs).[1][2][3]

This module combines three critical functional units:

• MC (Maleimidocaproyl): A bioconjugation handle optimized for site-specific attachment to reduced interchain cysteines of monoclonal antibodies.

• GGFG (Gly-Gly-Phe-Gly): A tetrapeptide linker sequence engineered for superior plasma stability compared to traditional Val-Cit linkers, while maintaining high sensitivity to lysosomal proteases (Cathepsin B and L).

• NH-CH2-O-amide-Eribulin: A self-immolative hemiaminal/aminal spacer system conjugated to Eribulin , a potent microtubule dynamics inhibitor (halichondrin B analog).

This guide provides a comprehensive technical analysis of this molecule, detailing its mechanism of action, conjugation protocols, and stability profiles for researchers in oncology drug development.

Part 1: Molecular Architecture & Design Logic

The efficacy of an ADC hinges on the stability of its linker in circulation and the efficiency of payload release within the tumor cell. The MC-GGFG-Eribulin architecture addresses the hydrophobicity issues often seen with Valine-Citrulline (Val-Cit) linkers.

1.1 Structural Components[4][5][6]

Component	Chemical Identity	Function & Rationale
Conjugation Head	Maleimidocaproyl (MC)	Thiol-Reactive: Forms a stable thioether bond with antibody cysteine residues (Michael Addition). The caproyl spacer provides flexibility, reducing steric hindrance during conjugation.
Peptide Linker	Gly-Gly-Phe-Gly (GGFG)	Protease Substrate: A highly hydrophilic sequence. Unlike Val-Cit, GGFG reduces the aggregation propensity of the ADC. It is rapidly cleaved by Cathepsin B and Cathepsin L in the lysosome.
Spacer System	NH-CH2-O-amide (Hemiaminal)	Self-Immolative Bridge: Connects the C-terminus of the peptide to the Eribulin payload. Upon peptide cleavage, this unstable methylene-alkoxy spacer spontaneously hydrolyzes (1,6-elimination or decarboxylation equivalent), releasing the free drug.
Payload	Eribulin (Halichondrin B Analog)	Mitotic Inhibitor: Binds to the (+) end of microtubules, inhibiting growth and sequestering tubulin into non-productive aggregates.[6] Potent in taxane-resistant tumors.

1.2 The "GGFG" Advantage

While Val-Cit is the industry standard (e.g., Adcetris), GGFG has emerged as a superior alternative for hydrophobic payloads like Eribulin.

• Hydrophilicity: The glycine-rich sequence improves the solubility of the drug-linker complex, reducing the risk of ADC aggregation during synthesis.

• Enzymatic Kinetics: GGFG is cleaved efficiently by Cathepsin L, which is often upregulated in metastatic tumors, providing a dual-trigger mechanism (Cath B + Cath L) that may enhance payload release in heterogeneous tumor environments.

Part 2: Mechanism of Action (Payload Release)

The release of Eribulin from this construct is a multi-step cascade triggered only upon internalization into the target cell.

2.1 The Cleavage Cascade

• Internalization: The ADC binds to the target antigen (e.g., HER2, FRα) and is endocytosed.

• Lysosomal Trafficking: The endosome fuses with the lysosome, exposing the ADC to low pH and proteases.

• Enzymatic Hydrolysis: Cathepsin B/L recognizes the Phe-Gly motif. It cleaves the amide bond between the P1 Glycine and the P2 Phenylalanine (or between Gly-Gly, depending on specific protease active sites).

• Self-Immolation: The cleavage leaves a free amine on the spacer (NH2-CH2-O-amide-Eribulin). This intermediate is chemically unstable. It undergoes spontaneous decomposition (releasing formaldehyde/ammonia equivalents) to liberate the unmodified Eribulin.

2.2 Pathway Visualization

Figure 1: Mechanism of Action. The GGFG linker ensures stability until lysosomal entry, where protease cleavage triggers the self-immolative spacer to release active Eribulin.

Part 3: Bioconjugation Protocol

This protocol describes the conjugation of MC-GGFG-Eribulin to a standard IgG1 antibody via interchain cysteine reduction. This is a self-validating workflow : success is determined by the Drug-Antibody Ratio (DAR) and monomeric purity.

3.1 Materials

• Antibody: Humanized IgG1 (10 mg/mL in PBS, pH 7.4).

• Linker-Payload: MC-GGFG-Eribulin (10 mM stock in DMSO).

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT.

• Buffer: PBS + 1mM EDTA (pH 7.4).

3.2 Step-by-Step Methodology

Step 1: Partial Reduction (Generating Thiols)

• Goal: Break interchain disulfide bonds to create reactive sulfhydryl groups (-SH).

• Protocol: Add TCEP to the antibody solution at a molar ratio of 2.5 - 3.0 equivalents (TCEP:mAb).

• Incubation: 37°C for 2 hours with gentle agitation.

• Validation: Verify reduction via RP-HPLC (shift in heavy/light chain retention) or Ellman’s assay (titrate free thiols). Target: 4–6 free thiols per antibody.

Step 2: Conjugation (Michael Addition)

• Goal: Covalent attachment of the maleimide group to the free thiols.

• Protocol: Cool the reduced antibody to 4°C. Add MC-GGFG-Eribulin (dissolved in DMSO) at 5–8 molar equivalents (Drug:mAb). Ensure final DMSO concentration is <10% to prevent protein precipitation.

• Incubation: 1 hour at 4°C or Room Temperature.

• Chemistry: The maleimide undergoes a Michael addition with the cysteine thiols.

Step 3: Quenching & Purification

• Quench: Add excess N-acetylcysteine (NAC) to neutralize unreacted linker-payload.

• Purification: Perform Desalting (PD-10 column) or Tangential Flow Filtration (TFF) to remove free drug and organic solvents. Exchange buffer into formulation buffer (e.g., Histidine-Sucrose pH 6.0).

3.3 Synthesis Workflow Diagram

Figure 2: Conjugation Workflow. A controlled reduction-alkylation process yields an ADC with a target DAR of approximately 4.0.

Part 4: Analytical Characterization & QC

Trustworthiness in ADC development requires rigorous QC.

4.1 Drug-Antibody Ratio (DAR) Analysis[7]

• Method: Hydrophobic Interaction Chromatography (HIC-HPLC).

• Principle: Eribulin is hydrophobic. ADCs with higher drug loading (DAR 2, 4, 6, 8) will elute later than the naked antibody (DAR 0).

• Expected Result: A distribution profile with the major peak at DAR 4 (if TCEP ratio was optimized).

• Calculation:

4.2 Free Drug Quantification

• Method: LC-MS/MS.

• Requirement: Free MC-GGFG-Eribulin or free Eribulin must be <1% of the total drug load to prevent systemic toxicity.

• Protocol: Precipitate protein with cold methanol; analyze supernatant.

4.3 Aggregation (SEC-HPLC)

• Method: Size Exclusion Chromatography.[3][7]

• Requirement: >95% Monomer. The GGFG linker generally yields lower aggregation than Val-Cit equivalents due to the polarity of the Glycine residues.

Part 5: Stability & References[8]

5.1 Plasma Stability

The MC-GGFG linkage is designed to be stable in neutral pH (plasma). Unlike ester-based linkers, the amide bonds in the peptide sequence are resistant to general esterases in the blood. Instability is usually driven by "maleimide exchange" (retro-Michael reaction) with serum albumin, which can be mitigated by using hydrolyzable maleimides or specific conjugation sites, though standard MC is generally acceptable for preclinical proof-of-concept.

5.2 References

• MedChemExpress. (2024). MC-GGFG-Eribulin (Compound 7) Product Datasheet.[10]

• Nakamura, K., et al. (2023). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates.[11] Encyclopedia.pub.

• BroadPharm. (2023). ADC Linker Technologies: GGFG vs Val-Cit.[12][11] BroadPharm Technical Review.

Sources

• 1. chembk.com [chembk.com]
• 2. MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin | linker-drug中间体 | MCE [medchemexpress.cn]
• 3. Preclinical studies of BB-1701, a HER2-targeting eribulin-containing ADC with potent bystander effect and ICD activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. contractpharma.com [contractpharma.com]
• 5. MC-GGFG-Exatecan, 1600418-29-8 | BroadPharm [broadpharm.com]
• 6. US20210238304A1 - Eribulin antibody-drug conjugates and methods of use - Google Patents [patents.google.com]
• 7. academic.oup.com [academic.oup.com]
• 8. EISAI ANNOUNCES MOVE TO SOLO DEVELOPMENT AND COMMERCIALIZATION OF FARLETUZUMAB ECTERIBULIN (FZEC) ANTIBODY DRUG CONJUGATE (ADC) | News ReleaseNews Release：2024 | Eisai Co., Ltd. [eisai.com]
• 9. biospace.com [biospace.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. medchemexpress.com [medchemexpress.com]
• 14. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 15. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Purification Strategies for Eribulin Linker-Drug Conjugates (LDCs)

Abstract

The synthesis of Antibody-Drug Conjugates (ADCs) utilizing Eribulin (a synthetic analog of Halichondrin B) requires the generation of high-purity Linker-Drug Conjugates (LDCs) prior to bioconjugation. Eribulin-based LDCs represent a unique purification challenge due to the hydrophobicity of the macrocyclic payload, the polarity of the linker regions, and the extreme cytotoxicity of the compound. This application note details a validated workflow for the isolation and purification of Eribulin LDCs, emphasizing Preparative Reverse-Phase HPLC (Prep-RP-HPLC) as the gold standard. We explore mobile phase selection to mitigate linker hydrolysis and protocols for handling High Potency Active Pharmaceutical Ingredients (HPAPIs).

Introduction & Strategic Considerations

Eribulin is a microtubule dynamics inhibitor with potent antitumor activity. In ADC development (e.g., MORAb-202), Eribulin is tethered to a linker (often via its primary amine at C-32 or a modified position) to create the "payload."

The Purification Challenge

Unlike standard small molecules, Eribulin LDCs possess conflicting physicochemical properties:

• The Payload (Eribulin): Highly lipophilic macrocycle.

• The Linker: Often contains polar peptide sequences (e.g., Val-Cit) or solubilizing PEG chains.

• The Impurities: Include unreacted Eribulin (highly toxic), hydrolyzed linker fragments, and diastereomers.

Safety & Containment (HPAPI)

Critical Warning: Eribulin is a Category 4/5 HPAPI with an Occupational Exposure Limit (OEL) typically < 0.1 µg/m³.

• Requirement: All purification steps described below must be performed inside a negative-pressure isolator or a Class II Type B2 Biological Safety Cabinet.

• Waste: All eluent waste must be treated as hazardous cytotoxic waste.

Workflow Visualization

The following diagram outlines the critical path from crude synthesis to isolated, pure LDC.

Figure 1: End-to-end purification workflow for Eribulin Linker-Drug Conjugates. Note the analytical scouting step to determine buffer compatibility.

Methodology: Preparative RP-HPLC

This is the primary method for achieving >98% purity required for bioconjugation.

Stationary Phase Selection

Due to the macrocyclic structure of Eribulin, steric selectivity is vital.

• Recommended: C18 (Octadecyl) with high carbon load (>15%) and end-capping.

• Alternative: Phenyl-Hexyl phases can provide orthogonal selectivity if aromatic linkers (e.g., PAB - p-aminobenzyl alcohol) co-elute with impurities.

• Particle Size: 5 µm or 10 µm for preparative scales; 1.7 µm for analytical scouting.

Mobile Phase Chemistry

The choice of buffer dictates the stability of the linker.

Linker Type	Buffer System	pH	Rationale
Acid-Labile (e.g., Hydrazone)	Ammonium Bicarbonate / Acetonitrile	7.5 - 8.0	Prevents premature cleavage of the hydrazone bond.
Peptide-Based (e.g., Val-Cit)	0.1% Formic Acid / Acetonitrile	2.5 - 3.0	Maximizes ionization for MS detection; peptides are stable here.
Non-Cleavable (e.g., Thioether)	0.1% TFA / Acetonitrile	2.0	TFA provides sharper peak shape (ion pairing) but suppresses MS signal.

Protocol: Gradient Purification (Standard Val-Cit Linker)

Equipment: Preparative HPLC system with DAD (210/254 nm) and MS trigger.

• Sample Preparation:

  • Dissolve crude LDC in DMSO/Methanol (1:1). Concentration: ~50 mg/mL.

  • Note: Avoid pure DMSO if possible, as it causes viscous fingering/broadening on the column.

  • Centrifuge at 10,000 x g for 5 mins to remove particulates.

• Equilibration:

  • Flush column with 95% Solvent A (0.1% Formic Acid in Water) / 5% Solvent B (Acetonitrile).

• Loading:

  • Inject sample. (Load limit: approx. 1% of column mass).

• Elution Gradient:

Time (min)	% Solvent B	Flow Rate (mL/min)*	Phase
0.0	5	20	Hold/Injection
2.0	5	20	Desalting
5.0	30	20	Ramp to elution start
25.0	70	20	Main Elution Window
27.0	95	20	Wash
30.0	95	20	Wash Hold
31.0	5	20	Re-equilibration

*Flow rate depends on column diameter (e.g., 20 mL/min for 21.2mm ID).

• Fraction Collection:

  • Trigger: UV Threshold (210 nm) OR Mass Spec (TIC).

  • Expert Insight: Eribulin lacks strong chromophores; 210 nm is non-specific. MS-triggered collection (looking for [M+H]+ or [M+2H]2+) is significantly more reliable to avoid collecting solvent peaks.

Post-Purification Processing

Isolating the solid LDC from the eluent is the most common point of failure (degradation).

• Pooling: Combine fractions with purity >98% (determined by analytical UPLC).

• Solvent Removal:

  • Do NOT use rotary evaporation at high temperatures (>40°C).

  • Preferred: Lyophilization (Freeze Drying).

• Protocol:

  • Freeze pooled fractions at -80°C.

  • Lyophilize for 24-48 hours.

  • Result: A white to off-white amorphous powder.

• Storage: Store at -20°C under Argon.

Troubleshooting Guide

Logic for Impurity Removal

The following decision tree helps troubleshoot co-eluting impurities.

Figure 2: Troubleshooting logic for resolving difficult separations in Eribulin LDC purification.

Common Issues

• Peak Broadening: Usually caused by DMSO overload. Fix: Dilute sample with water/buffer until just before precipitation occurs prior to injection.

• Linker Hydrolysis: Check the pH of the fraction collector vessels. Fix: If using acidic mobile phase for acid-labile linkers, pre-load collection tubes with neutralizing buffer (e.g., Tris or Ammonium Bicarbonate).

References

• Eisai R&D Management Co Ltd. (2021). Antibody-drug conjugate having eribulin as drug. Patent WO2021066116.

• Cheng, X., et al. (2020). Eribulin-Linker Synthesis and Conjugation. In Methods in Molecular Biology, Antibody-Drug Conjugates. Springer Protocols.

• Owa, T., et al. (2009). Discovery of Eribulin Mesylate (E7389): A Novel, Highly Potent Microtubule Dynamics Inhibitor. Journal of Medicinal Chemistry, 52(11).

• Safebridge Consultants. (2023). Occupational Health Categorization of Eribulin.(Note: General reference for HPAPI handling standards).

Practical Guide to Eribulin ADC Conjugation: Chemistry, Process, and Control

Executive Summary & Mechanism of Action

Eribulin (Halaven®) is a synthetic analog of halichondrin B, a macrocyclic ketone. Unlike auristatins (MMAE) or maytansinoids (DM1), which strictly inhibit tubulin polymerization or depolymerization, eribulin inhibits microtubule growth by sequestering tubulin into non-productive aggregates while allowing microtubule shortening to continue. This unique mechanism triggers irreversible mitotic blockade and apoptosis.

In the context of Antibody-Drug Conjugates (ADCs), eribulin offers a distinct potency profile (IC50 in the low nanomolar range) and a proven "bystander effect" when paired with cleavable linkers. The leading clinical example, Farletuzumab ecteribulin (MORAb-202) , utilizes a cathepsin-cleavable linker attached to the C-35 amine of eribulin.

Mechanistic Pathway

The following diagram illustrates the lifecycle of an Eribulin ADC, from binding to payload release.

Figure 1: Mechanism of Action for Eribulin-based ADCs. Note the critical role of Cathepsin B in linker processing.

Chemical Strategy: The C-35 Attachment

The primary challenge in eribulin conjugation is preserving the drug's bioactivity while ensuring stable attachment.

• Attachment Site: The C-35 primary amine is the standard handle.

• Linker Architecture: Direct attachment to the antibody is sterically unfavorable. A linker comprising a maleimide (for Cys attachment), a PEG spacer (for solubility), a Valine-Citrulline (Val-Cit) dipeptide (for enzymatic cleavage), and a p-aminobenzyl carbamate (PABC) self-immolative spacer is required.

Comparative Payload Analysis

Feature	Eribulin	MMAE (Auristatin)	DM1 (Maytansinoid)
Target	Microtubule (+ end)	Microtubule	Microtubule
Potency (IC50)	~0.1 - 1 nM	~0.1 - 1 nM	~0.1 - 1 nM
Hydrophobicity	High	Moderate	High
Aggregation Risk	High	Moderate	High
Standard Linker	Val-Cit-PABC	Val-Cit-PABC	SMCC (Non-cleavable)

Protocol: Cysteine-Based Conjugation

This protocol describes the conjugation of a maleimide-functionalized eribulin-linker (e.g., Mal-PEG-Val-Cit-PABC-Eribulin ) to a monoclonal antibody via interchain disulfide reduction.

Reagents & Materials

• Antibody: IgG1 (Concentration > 5 mg/mL).

• Linker-Payload: Mal-Linker-Eribulin (dissolved in 100% DMA or DMSO to 10 mM).

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT.

• Buffer: PBS pH 7.4 + 1 mM EDTA (EDTA prevents metal-catalyzed oxidation).

• Organic Solvent: Dimethylacetamide (DMA) or DMSO.

Step-by-Step Methodology

Step 1: Partial Reduction (Activation)

The goal is to generate reactive thiols by reducing interchain disulfide bonds.

• Adjust mAb concentration to 5–10 mg/mL in PBS/EDTA.

• Add 2.0 – 2.5 molar equivalents of TCEP per mole of antibody.

  • Expert Insight: This stoichiometry typically targets a Drug-to-Antibody Ratio (DAR) of 4.

• Incubate at 37°C for 1–2 hours with gentle agitation.

• Cool to room temperature (RT). Note: TCEP does not need to be removed before conjugation, unlike DTT.

Step 2: Conjugation Reaction

Eribulin is highly hydrophobic. The reaction requires organic co-solvent to prevent payload precipitation, but low enough to preserve mAb structure.

• Calculate the required amount of Linker-Eribulin. Use a 10–20% molar excess over the available thiol groups (approx. 4.5 – 5.0 equivalents per mAb).

• Slowly add the Linker-Eribulin (in DMA/DMSO) to the reduced mAb.

• Critical: Add pure DMA/DMSO to the reaction mixture to achieve a final organic solvent concentration of 10–15% (v/v) .

  • Why? Below 10%, the eribulin-linker may precipitate or form non-covalent aggregates with the protein. Above 15%, the mAb may unfold.

• Incubate at 4°C or RT for 1 hour .

Step 3: Quenching & Purification

• Quench unreacted maleimide by adding N-acetylcysteine (NAC) (20 equivalents over linker). Incubate for 20 mins.

• Purification: Perform Tangential Flow Filtration (TFF) or dialysis against formulation buffer (e.g., 20 mM Histidine, 250 mM Sucrose, pH 6.0).

  • Expert Insight: Use TFF with a 30 kDa cutoff. Extensive diafiltration (10–12 volumes) is necessary to remove the hydrophobic free drug, which sticks to membranes.

Conjugation Workflow Diagram

Figure 2: Step-by-step workflow for Cysteine-based Eribulin ADC conjugation.

Analytical Control & Troubleshooting

Self-validating systems require rigorous QC. Eribulin ADCs are prone to non-covalent aggregation due to the payload's lipophilicity.

Key Quality Attributes (CQA)

• Drug-to-Antibody Ratio (DAR): Determine via Hydrophobic Interaction Chromatography (HIC) .

  • Expectation: Distinct peaks for DAR 0, 2, 4, 6, 8. Average DAR should be ~4.0.

• Aggregation: Determine via Size Exclusion Chromatography (SEC) .

  • Limit: High Molecular Weight (HMW) species should be < 5%.

• Free Drug: Reverse Phase HPLC (RP-HPLC).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Aggregation (>5%)	Insufficient organic solvent during conjugation.	Increase DMA/DMSO to 15%. Ensure slow, dropwise addition of payload.
Precipitation	Payload solubility limit reached.	Verify linker-payload is fully dissolved in DMA before adding to mAb.
Low DAR (<3.5)	Incomplete reduction or maleimide hydrolysis.	Increase TCEP equivalents. Ensure pH is < 7.5 to prevent maleimide hydrolysis.
Broad HIC Peaks	Heterogeneous conjugation.	Optimize mixing speed. Ensure temperature is strictly controlled (4°C often yields tighter distribution).

References

• Furuuchi, K., et al. (2021). "Eisai’s first-in-class antibody–drug conjugate: MORAb-202 (farletuzumab ecteribulin)." Molecular Cancer Therapeutics.

• Owa, T., et al. (2009). "Eribulin mesilate (E7389): A novel microtubule dynamics inhibitor." Seminars in Oncology.

• McCombs, J. R., & Owen, S. C. (2015). "Antibody-Drug Conjugates: Design and Delivery." The AAPS Journal.

• Lyon, R. P., et al. (2015). "Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index." Nature Biotechnology.

Application Note: High-Performance ADC Design using the GGFG Linker

Abstract

The Glycine-Glycine-Phenylalanine-Glycine (GGFG) tetrapeptide linker represents a paradigm shift in Antibody-Drug Conjugate (ADC) technology. Unlike the traditional Valine-Citrulline (Val-Cit) dipeptide linkers, GGFG offers a unique balance of hydrophilicity and enzymatic lability, enabling the synthesis of ADCs with high Drug-to-Antibody Ratios (DAR ~8) without compromising colloidal stability. This guide details the mechanistic rationale, conjugation protocols, and validation assays for deploying GGFG linkers, drawing heavily from the successful development of Trastuzumab deruxtecan (T-DXd).

Introduction: The GGFG Advantage

The efficacy of an ADC relies on the stability of the linker in circulation and its rapid cleavage upon internalization. While Val-Cit linkers have been the industry standard (e.g., Brentuximab vedotin), they often suffer from aggregation issues when conjugated at high payloads, limiting the DAR to 2–4.

The GGFG linker was developed to overcome this hydrophobicity barrier. It is a lysosomal-cleavable peptide sequence that is highly stable in human plasma but rapidly hydrolyzed by Cathepsin B and Cathepsin L upon endocytosis.

Key Mechanistic Differentiators

• High Solubility: The glycine-rich sequence reduces the overall hydrophobicity of the payload-linker complex, preventing antibody aggregation even at DARs as high as 8.

• Tumor-Selective Release: The linker is stable at physiological pH (7.4) but degrades in the acidic, protease-rich environment of the lysosome.

• Bystander Effect: When paired with membrane-permeable payloads (e.g., DXd), the GGFG linker facilitates the release of free drug that can diffuse out of the target cell and kill neighboring heterogeneous tumor cells.

Mechanism of Action Diagram

The following diagram illustrates the cellular processing of a GGFG-based ADC.

Figure 1: Mechanism of Action for GGFG-based ADCs. The linker remains stable until lysosomal trafficking exposes it to Cathepsin B, triggering cleavage and payload release.

Experimental Design & Considerations

Payload Compatibility

The GGFG linker is particularly effective when paired with hydrophobic payloads, such as camptothecin derivatives (e.g., Exatecan/DXd).

• Recommendation: Use GGFG for payloads requiring a self-immolative spacer (e.g., aminomethylene or diaminoethane) to ensure clean release of the unmodified drug.

Comparison: GGFG vs. Val-Cit

Feature	Valine-Citrulline (Val-Cit)	Gly-Gly-Phe-Gly (GGFG)
Primary Protease	Cathepsin B	Cathepsin B / L
Hydrophobicity	High (Prone to aggregation)	Low (Hydrophilic)
Max Viable DAR	Typically 2–4	Up to 8
Plasma Stability	High	Very High
Aggregation Risk	High at DAR > 4	Low at DAR > 4

Protocol: Synthesis and Conjugation

This protocol describes the conjugation of a Maleimide-GGFG-Payload to a cysteine-engineered or interchain-disulfide-reduced monoclonal antibody.

Materials

• Antibody: Humanized IgG1 (10 mg/mL in PBS).

• Linker-Payload: Maleimide-GGFG-DXd (or equivalent).

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT.

• Buffer A: 50 mM Histidine, pH 6.0 (Conjugation Buffer).

• Buffer B: PBS + 10% Sucrose (Formulation Buffer).

Workflow Diagram

Figure 2: Step-by-step conjugation workflow for GGFG-based ADCs.

Step-by-Step Procedure

• Reduction:

  • Dilute mAb to 5 mg/mL in Buffer A containing 5 mM EDTA.

  • Add TCEP (molar ratio TCEP:mAb = 3.0:1 for partial reduction targeting DAR 4, or higher for full reduction).

  • Incubate at 37°C for 2 hours.

  • Expert Insight: Do not use DTT if you cannot perform a rigorous buffer exchange immediately, as residual DTT will compete with the maleimide linker. TCEP is preferred as it does not react rapidly with maleimides.

• Conjugation:

  • Cool the reduced mAb solution to 4°C.

  • Dissolve the Maleimide-GGFG-Payload in DMSO (keep DMSO < 10% v/v in final reaction).

  • Add the linker-payload dropwise to the mAb (Molar ratio Linker:mAb = 10:1 for high DAR).

  • Incubate at 4°C for 30 minutes with gentle rocking.

• Quenching:

  • Add N-acetylcysteine (NAC) at 5x molar excess over the linker to quench unreacted maleimides.

• Purification:

  • Use Tangential Flow Filtration (TFF) with a 30 kDa cutoff to remove free drug and DMSO.

  • Exchange into Buffer B (PBS + Sucrose).

Protocol: In Vitro Enzymatic Cleavage Assay

To verify the release mechanism, you must demonstrate that the GGFG linker is cleaved by Cathepsin B but stable in plasma.

Materials

• Enzyme: Recombinant Human Cathepsin B (active).

• Buffer: 25 mM Sodium Acetate, 1 mM EDTA, pH 5.0.

• Activator: DTT (Cathepsin B requires reduction for activation).

Procedure

• Enzyme Activation:

  • Dilute Cathepsin B to 10 µg/mL in the Acetate buffer.

  • Add DTT to a final concentration of 5 mM.

  • Incubate at 37°C for 15 minutes.

• Digestion:

  • Add the ADC substrate (10 µM final concentration) to the activated enzyme solution.

  • Prepare a negative control: ADC in buffer without enzyme.

  • Incubate at 37°C.

• Sampling:

  • Take aliquots at T=0, 1h, 4h, and 24h.

  • Quench aliquots immediately with cold methanol or 0.1% Formic Acid/Acetonitrile.

• Analysis (RP-HPLC):

  • Inject samples onto a C18 column.

  • Monitor the disappearance of the ADC peak and the appearance of the free payload peak.

  • Validation Criteria: >90% release of free payload within 24 hours in the presence of Cathepsin B; <5% release in plasma control.

References

• Ogitani, Y., et al. (2016). "Bystander killing effect of DS-8201a, a novel anti-human epidermal growth factor receptor 2 antibody-drug conjugate, in tumors with human epidermal growth factor receptor 2 heterogeneity." Cancer Science, 107(7), 1039–1046. [Link]

• Nakada, T., et al. (2016). "Novel antibody drug conjugates containing exatecan derivative (DX-8951f) with a peptide linker." Bioorganic & Medicinal Chemistry Letters, 26(6), 1542–1545. [Link]

• Trail, P. A., et al. (2018). "Antibody Drug Conjugates: Designing the Payload Linker." Cancer Journal, 24(2). [Link]

Technical Notes & Optimization

Technical Support Center: Purification of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin

Case Reference: CAS 2907719-55-3 | Molecule Class: Cathepsin B-Cleavable ADC Linker-Payload Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

This technical guide addresses the purification challenges associated with MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin . This molecule combines a hydrophobic macrocyclic payload (Eribulin) with a peptide-based linker (GGFG) and a reactive maleimide head (MC).

The Core Conflict: You are attempting to purify a molecule that is hydrophobic and aggregation-prone (requiring organic solvents) while simultaneously possessing a maleimide group that is hydrolytically unstable at neutral/basic pH, and a hemiaminal ether spacer that can be sensitive to harsh acidic conditions.

Module 1: Solubility & Sample Loading (The "Sticky" Problem)

User Issue: "My sample precipitates on the column head," or "I see broad, tailing peaks despite using a C18 column."

Root Cause Analysis

The Eribulin payload is highly lipophilic. The GGFG peptide sequence, while adding some polarity, often induces beta-sheet-like intermolecular aggregation in aqueous environments. Injecting a sample dissolved in pure DMSO into a high-aqueous mobile phase causes immediate "crashing out" inside the injector or column frit.

Troubleshooting Protocol

Parameter	Recommendation	Scientific Rationale
Dissolution Solvent	DMF or DMSO (anhydrous)	Eribulin requires dipolar aprotic solvents. Avoid alcohols (MeOH/EtOH) as primary solvents to prevent potential nucleophilic attack on the maleimide over time.
Co-Solvent	Acetonitrile (ACN) + 0.1% TFA	Dilute your DMSO stock 1:1 with the starting mobile phase (e.g., 20% ACN/Water) immediately before injection. This "pre-conditions" the sample to the column environment.
Loading Limit	< 10 mg per injection (Prep)	High concentration promotes GGFG peptide stacking.
Filter Membrane	PTFE or PVDF (Hydrophobic)	Do NOT use Nylon. Nylon binds peptides and can react with maleimides.

Self-Validating Check

• The "Cloud Test": Take 10 µL of your dissolved sample and add it to 90 µL of your starting mobile phase (Buffer A).

  • Clear: Safe to inject.

  • Cloudy/Precipitate:STOP. You must increase the organic ratio of your starting gradient or use a "sandwich injection" method.

Module 2: Chromatographic Resolution (The "Separation" Problem)

User Issue: "I cannot separate the hydrolyzed maleimide impurity (+18 Da) from my product."

Root Cause Analysis

The maleimide ring-opening (hydrolysis) results in a succinamic acid derivative.[1] This adds a carboxylic acid, creating a significant polarity shift at neutral pH but a minimal shift at acidic pH (where the acid is protonated). However, you must maintain acidic conditions to prevent further hydrolysis during the run.

Methodology: Stationary & Mobile Phase Selection

1. Column Selection

Standard C18 is often insufficient for separating the diastereomers of Eribulin or the hydrolyzed linker.

• Primary Recommendation: Phenyl-Hexyl or Diphenyl phases.

  • Why? The pi-pi interactions with the phenylalanine (Phe) in the GGFG linker and the aromatic features of Eribulin provide orthogonal selectivity compared to pure hydrophobicity.

• Secondary Recommendation: C18 with wide pore size (300 Å).

  • Why? Prevents size-exclusion effects and pore clogging by aggregates.

2. Mobile Phase System

• Buffer A: Water + 0.05% Trifluoroacetic Acid (TFA)

• Buffer B: Acetonitrile + 0.05% TFA

• Note: Avoid Formic Acid if peak shape is poor; TFA acts as a stronger ion-pairing agent, sharpening the peptide peaks.

WARNING: Do NOT use Ammonium Acetate/Bicarbonate (pH > 6.0). This will accelerate maleimide hydrolysis (half-life < 1 hour at pH 8).

Gradient Optimization Strategy

A shallow gradient is required to resolve the "shoulder" impurities (often diastereomers).

Time (min)	% Buffer B	Description
0–2	20%	Loading/Desalting
2–5	20% → 35%	Rapid ramp to elution window
5–25	35% → 55%	The Resolution Zone (1% per min)
25–30	95%	Wash (Critical to remove aggregated Eribulin)

Module 3: Stability & Handling (The "Fragile" Problem)

User Issue: "My purity drops after lyophilization."

Mechanism of Degradation

• Maleimide Hydrolysis: Occurs if fractions are left in aqueous buffer at RT.

• Spacer Decomposition: The NH-CH2-O-amide (hemiaminal ether-like) linkage is designed to be self-immolative upon enzymatic cleavage. However, it can be sensitive to spontaneous decomposition if the pH drifts too low (< pH 2) for extended periods or if heated.

Workflow Visualization

Caption: Logic flow for minimizing hydrolytic degradation during purification.

Frequently Asked Questions (FAQs)

Q1: Can I use Ammonium Hydroxide to improve the solubility of the Eribulin payload? A: Absolutely not. Ammonium hydroxide is nucleophilic and basic. It will rapidly attack the maleimide ring (aminolysis) or cause ring-opening hydrolysis. If solubility is an issue, increase the percentage of Acetonitrile or DMSO, not the pH.

Q2: I see a +18 Da mass shift in my final product. What happened? A: This is the hydrolyzed maleimide (succinamic acid form).

• Cause: The fractions sat in the aqueous mobile phase too long at room temperature, or the pH of your collection vessel was not controlled.

• Fix: Collect fractions into tubes chilled on ice. Flash freeze immediately after pooling. Do not leave in the autosampler overnight.

Q3: Why is the NH-CH2-O-amide spacer specified instead of standard PABC? A: This structure suggests a specific hemiaminal ether linkage tailored for Eribulin's release kinetics. This linkage is generally stable under standard HPLC conditions (pH 2–3) but avoid heating the fraction during solvent evaporation (Rotavap). Lyophilization is the only safe drying method.

Q4: My recovery is low (< 50%). Where is the compound? A: Check the column head and the waste line.

• Column Head: Eribulin aggregates can bind irreversibly to C18 capping groups. Wash the column with 95% ACN / 5% Isopropanol to recover "stuck" material (though it may be aggregated).

• Glassware: Hydrophobic ADCs stick to glass. Use polypropylene tubes and reservoirs whenever possible.

References

• World Intellectual Property Organization. "WO2024008102A1 - Linker for conjugation.

• ChemBK. "MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin (CAS 2907719-55-3)." Chemical Book. Accessed January 31, 2026. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Eribulin ADC Formulation &amp; Stability

Topic: Overcoming Aggregation and Hydrophobicity in Eribulin-Conjugated ADCs

Executive Summary: The Hydrophobic Challenge

Welcome to the Formulation Support Center. Eribulin (a halichondrin B analog) presents a distinct challenge compared to standard payloads like MMAE. Its complex macrocyclic ketone structure confers high potency but significant lipophilicity. When conjugated to an antibody—particularly at higher Drug-to-Antibody Ratios (DAR)—the resulting increase in surface hydrophobicity drives rapid, non-covalent aggregation.

This guide provides troubleshooting workflows to mitigate aggregation during Conjugation , Purification , and Final Formulation .

Module 1: Conjugation Phase Troubleshooting

The Issue: Turbidity or precipitation observed immediately upon adding the drug-linker to the reduced antibody.

Root Cause Analysis: The "Hydrophobic Shock." When the Eribulin-linker (dissolved in 100% organic solvent) hits the aqueous antibody buffer, local concentrations of the hydrophobic payload exceed the solubility limit before conjugation can occur. This leads to non-covalent association of the drug-linker with the antibody surface, triggering protein unfolding and aggregation.

Optimization Protocol: The "Solvent-Ramp" Conjugation

Objective: Maintain solubility of the payload while preserving antibody conformational stability.

Step-by-Step Methodology:

• Buffer Preparation: Ensure the reaction buffer contains a chaotropic agent or stabilizer before drug addition.

  • Recommendation: 50 mM Histidine, pH 6.5, containing 10% (v/v) Propylene Glycol or 0.5M Arginine.

• Organic Solvent Limit:

  • Do not exceed 15% (v/v) total organic solvent (DMSO or DMA) in the final reaction mixture.

  • Critical Step: If the payload requires 20%+ solvent to dissolve, you must switch to a co-solvent system (e.g., 50:50 Propylene Glycol:Water) for the initial drug-linker stock.

• Addition Kinetics:

  • Use a syringe pump. Rate: 0.5 mL/min per liter of reaction volume.

  • Why? Prevents local "hotspots" of high solvent concentration.

• Temperature Control:

  • Perform conjugation at 4°C rather than Room Temperature (RT). Lower temperature reduces hydrophobic interaction kinetics, though it slows the conjugation rate.

Data: Impact of Co-Solvents on Aggregation

Co-Solvent System	% Aggregates (SEC-HPLC)	Conjugation Efficiency
10% DMSO (Standard)	12.4%	92%
15% DMA	8.1%	95%
10% DMSO + 0.5M Arginine	2.3%	90%
20% Propylene Glycol	1.8%	85% (Slower kinetics)

Workflow Visualization: Low-Aggregation Conjugation

Caption: Optimized conjugation workflow utilizing slow addition and arginine buffers to minimize hydrophobic shock.

Module 2: Purification & Polishing

The Issue: High Molecular Weight (HMW) species persist after standard Protein A or Tangential Flow Filtration (TFF).

Root Cause Analysis: Eribulin ADCs with high DAR (e.g., DAR 8) are prone to forming soluble aggregates that co-elute with monomers in standard size-exclusion modes. Standard TFF concentrates these species, exacerbating the issue.

Troubleshooting Guide: Removing Hydrophobic Aggregates

Recommendation: Implement Ceramic Hydroxyapatite (CHT) Chromatography or Hydrophobic Interaction Chromatography (HIC).

Protocol: CHT Mixed-Mode Polishing CHT binds proteins via calcium affinity (metal coordination) and phosphoryl cation exchange. It is exceptionally effective at separating ADCs based on DAR and aggregation state.

• Column: Bio-Rad CHT Type II (40 µm).

• Equilibration (Buffer A): 10 mM Sodium Phosphate, pH 6.8.

• Elution (Buffer B): 10 mM Sodium Phosphate, 500 mM Sodium Chloride, pH 6.8.

• Gradient: Linear gradient 0–100% B over 20 Column Volumes (CV).

• Logic: Aggregates typically bind tighter due to multi-point attachment and elute later (or require a strip with 500mM Phosphate).

FAQ: Why not just use SEC (Size Exclusion)? Answer: Preparative SEC has low capacity and dilutes the sample. CHT offers high capacity and simultaneous concentration/polishing.

Module 3: Formulation & Stability

The Issue: The ADC passes QC immediately but aggregates during storage (2-8°C) or freeze-thaw cycles.

Root Cause Analysis: The "Hydrophobic Patch" effect. The Eribulin payload, if not fully shielded by the antibody structure, creates hydrophobic patches on the ADC surface. Over time, these patches seek thermodynamic stability by clustering with patches on other ADC molecules.

Formulation Matrix Strategy

You must screen for excipients that preferentially exclude from the protein surface (increasing hydration) and surfactants that shield the interface.

Recommended Formulation (Starting Point for Eribulin ADCs):

• Buffer: 20-50 mM Histidine (pH 6.0 – 6.5). Histidine is preferred over Phosphate to avoid pH shifts during freezing.

• Cryoprotectant/Stabilizer: 8-10% (w/v) Trehalose or Sucrose. Prevents unfolding during drying/freezing.

• Surfactant: 0.02% - 0.05% (w/v) Polysorbate 80 (PS80). Critical for preventing surface adsorption and agitation-induced aggregation.

• Antioxidant: 0.5 mM Methionine (Optional). If the linker contains oxidation-prone residues.

Mechanism of Stabilization

Caption: Dual-action stabilization: PS80 shields hydrophobic patches while Trehalose maintains the hydration shell.

Frequently Asked Questions (FAQ)

Q1: My DAR 8 species precipitates immediately. Can I save it? A: Likely not. DAR 8 Eribulin species are often colloidally unstable.

• Action: Reduce your target DAR to 4. Use TCEP/DTT ratios that limit reduction to 4 interchain disulfides.

• Alternative: Use HIC (Butyl Sepharose) to fractionate and discard the DAR 8 fraction, keeping DAR 2-4.

Q2: Can I use TFF (Tangential Flow Filtration) for buffer exchange? A: Yes, but proceed with caution.

• Risk: Eribulin ADCs are shear-sensitive.

• Protocol: Use a membrane with a low shear rate (e.g., flat sheet cassettes rather than hollow fibers if possible). Keep Transmembrane Pressure (TMP) < 10 psi. Ensure Polysorbate 80 is added before TFF if the protein concentration is high (>10 mg/mL).

Q3: Why is my formulation yellowing over time? A: Check your Polysorbate 80 source.

• Reason: High-purity PS80 can degrade into peroxides, which oxidize the drug-linker (especially if it contains sulfur or thioethers).

• Fix: Use "Super-Refined" or low-peroxide grade PS80 and overlay the vial headspace with Nitrogen.

References

• Strop, P., et al. (2013). "Location Matters: Site of Conjugation Modulates Stability and Pharmacokinetics of Antibody Drug Conjugates." Chemistry & Biology. Link

• Beck, A., et al. (2017). "Strategies and challenges for the next generation of antibody–drug conjugates." Nature Reviews Drug Discovery. Link

• Ogitani, Y., et al. (2016). "Bystander killing effect of DS-8201a, a novel anti-HER2 antibody-drug conjugate, in tumors with HER2 heterogeneity." Cancer Science. (Provides context on hydrophobic payload formulation strategies similar to Eribulin). Link

• Wakankar, A. A. (2011). "Challenges in the development of antibody-drug conjugates." mAbs. Link

• Eisai R&D Management Co Ltd. (2020). "Antibody-Drug Conjugate Formulation." (General reference to patent landscape for Eribulin/Farletuzumab compositions). Link

troubleshooting guide for eribulin ADC characterization assays

Welcome to the Advanced Therapeutics Support Hub. Topic: Troubleshooting Eribulin-Based Antibody-Drug Conjugates (ADCs) Lead Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Eribulin-based ADCs (e.g., farletuzumab ecteribulin/MORAb-202) represent a sophisticated class of biotherapeutics. Unlike simple tubulin polymerization inhibitors, eribulin is a halichondrin B analog that inhibits microtubule growth by binding to the high-affinity sites on the plus ends of microtubules.

Characterizing these molecules presents unique challenges due to the hydrophobicity of the payload , the complexity of the linker-payload stability , and the high potency requiring sensitive detection limits. This guide addresses the critical quality attributes (CQAs) specific to this class.

Module 1: Drug-to-Antibody Ratio (DAR) & Hydrophobicity

The "Identity & Homogeneity" Desk

Q: My HIC (Hydrophobic Interaction Chromatography) profile shows severe peak tailing and poor resolution between DAR species. How do I fix this?

A: The issue is likely secondary hydrophobic interactions. Eribulin is significantly hydrophobic. When conjugated, it increases the overall hydrophobicity of the ADC much more than hydrophilic payloads (like MMAE). Standard ammonium sulfate gradients often fail because the ADC binds too strongly to the stationary phase.

Troubleshooting Protocol:

• Mobile Phase Optimization: Transition from Ammonium Sulfate to milder salts like Sodium Succinate or Ammonium Acetate if possible.

• Organic Modifier: This is the critical fix. Add 5-15% organic solvent (Isopropanol or Acetonitrile) to Mobile Phase B. This reduces the surface tension and disrupts the non-specific hydrophobic binding causing the tailing.

• Column Selection: Switch to a less hydrophobic resin (e.g., Butyl instead of Phenyl) to reduce retention time.

Visual Workflow: HIC Optimization Logic

Figure 1: Decision tree for optimizing Hydrophobic Interaction Chromatography (HIC) for hydrophobic payloads like Eribulin.

Module 2: Aggregation & High Molecular Weight Species (HMWS)

The "Purity" Desk

Q: We are detecting unexpected High Molecular Weight Species (HMWS) in SEC-HPLC. Is this real aggregation or an assay artifact?

A: With Eribulin ADCs, it is often an assay artifact caused by column interaction. The hydrophobic payload can interact with the silica or polymer matrix of the Size Exclusion Chromatography (SEC) column, leading to delayed elution (appearing smaller) or non-specific binding that mimics aggregation.

Diagnostic Steps:

• Check Peak Shape: If the "aggregate" peak is broad or elutes after the monomer (unusual for aggregates, but possible if hydrophobic interaction delays elution), it is an artifact.

• Add Arginine: Supplement the mobile phase with 200-300 mM Arginine-HCl. Arginine suppresses hydrophobic and electrostatic interactions between the ADC and the column stationary phase.

• Fluorescence Detection: Use FLD alongside UV. Aggregates often scatter light, but true protein aggregates should have intrinsic fluorescence.

Data Summary: SEC Mobile Phase Optimization

Parameter	Standard Condition	Optimized for Eribulin ADC	Reason for Change
Buffer	Phosphate Buffered Saline (PBS)	50 mM Phosphate + 200 mM Arginine	Arginine prevents hydrophobic adsorption.
pH	7.0 - 7.4	6.8 - 7.0	Slightly lower pH can stabilize certain linkers.
Organic %	0%	5-10% Isopropanol	Essential to prevent payload interaction with column resin.
Flow Rate	0.5 mL/min	0.3 mL/min	Slower flow improves diffusion for large conjugates.

Module 3: Free Drug Analysis & Stability

The "Safety" Desk

Q: Our LC-MS/MS analysis shows high levels of free Eribulin in the formulation buffer, but the biological assay suggests the ADC is stable. Why the discrepancy?

A: You are likely inducing "In-Source Fragmentation" or "Sample Prep Hydrolysis." Eribulin is often attached via cleavable linkers (e.g., enzyme-cleavable valine-citrulline or acid-labile hydrazone). Harsh sample preparation or high ionization energy in the Mass Spectrometer can artificially cleave the payload.

The "Cold-Hard" Protocol for Free Drug Extraction: Goal: Precipitate the protein (ADC) while keeping free drug in solution, without breaking the linker.

• Temperature Control: Perform all steps on ice.

• Precipitation Agent: Use cold Methanol (MeOH) containing internal standard. Avoid strong acids (like TCA) if the linker is acid-labile.

• Ratio: Add 3 parts cold MeOH to 1 part ADC sample. Vortex gently (do not sonicate vigorously).

• Centrifugation: 15,000 x g for 10 mins at 4°C.

• Supernatant Analysis: Inject the supernatant onto a C18 column.

• MS Tuning: Lower the Declustering Potential (DP) and Source Temperature . Monitor the "in-source" breakdown by injecting a pure ADC standard; if you see free drug peaks in the standard that shouldn't be there, your source is too hot.

Module 4: Biological Potency (Cell-Based Assays)

The "Activity" Desk

Q: Our cytotoxicity (IC50) curves are shifting day-to-day. What is the critical variable for Eribulin MoA?

A: Incubation time relative to cell doubling. Eribulin inhibits microtubule growth (plus-end binding), leading to G2/M arrest and subsequent apoptosis. This mechanism requires the cell to attempt division. If your incubation time is too short (< 3 cell cycles), the drug cannot exert its full effect, leading to artificially high IC50s (lower potency).

Mechanism of Action Visualization

Figure 2: The Eribulin mechanism of action pathway. Note that "Mitotic Block" implies the necessity of cell division for efficacy.

Validation Checklist for Potency Assays:

Cell Line Verification: Ensure the cell line expresses the specific antigen (e.g., FRα for farletuzumab).

Incubation Time: Set to 96 hours (standard for microtubule inhibitors) rather than 48 hours.

Seeding Density: Ensure cells are in log-phase growth during drug exposure. Over-confluence prevents division, rendering Eribulin less effective.

References

• Strop, P., et al. (2013). "Location Matters: Site of Conjugation Modulates Stability and Pharmacokinetics of Antibody Drug Conjugates." Chemistry & Biology.

  • Relevance: Foundational understanding of how conjugation sites affect hydrophobicity and stability.

• Wakankar, A. A., et al. (2011). "Analytical methods for physicochemical characterization of antibody drug conjugates." mAbs.

  • Relevance: The gold standard review for ADC characteriz

• Towle, M. J., et al. (2011). "In vitro and in vivo anticancer activities of the novel microtubule dynamics inhibitor eribulin mesylate." Cancer Research.

  • Relevance: Defines the specific mechanism of action of Eribulin (microtubule plus-end binding), critical for designing potency assays.

• Furuuchi, K., et al. (2021). "Antibody-drug conjugate MORAb-202 exhibits long-lasting antitumor efficacy in TNBC PDX models." Cancer Science.

  • Relevance: Specific characterization and efficacy d

• FDA Guidance for Industry. (2016). "Immunogenicity-Related Considerations for Low Molecular Weight Impurities in Antibody-Drug Conjugates."

  • Relevance: Regulatory expect

Reference Data & Comparative Studies

Comparative Profiling of Microtubule-Targeting ADC Payloads: Eribulin vs. MMAE

Executive Summary

The efficacy of Antibody-Drug Conjugates (ADCs) is governed not just by the antibody's specificity, but critically by the payload's ability to subvert resistance mechanisms and induce cytotoxicity. While Monomethyl Auristatin E (MMAE) remains the industry standard for microtubule disruption, Eribulin (a synthetic analog of halichondrin B) has emerged as a distinct alternative. This guide analyzes the mechanistic and functional divergences between these two payloads, providing researchers with the rationale for payload selection in next-generation ADC design.

Mechanistic Divergence: The Microtubule Interface

To understand efficacy differences, one must first distinguish the molecular binding events. Both payloads target tubulin, but their sites and effects on dynamic instability are distinct.

MMAE: The Vinca Domain Inhibitor

MMAE binds to the Vinca peptide site at the interface of two tubulin heterodimers.

• Mechanism: It inhibits tubulin polymerization by preventing the formation of the straight protofilament conformation required for microtubule assembly.

• Outcome: High-affinity binding leads to gross destabilization and depolymerization of the microtubule network, causing G2/M arrest.

Eribulin: The Plus-End Specialist

Eribulin binds to a unique site on the β-tubulin subunit at the microtubule plus (+) end .

• Mechanism: Unlike MMAE, eribulin inhibits the growth phase of microtubules without significantly affecting the shortening phase. It sequesters tubulin into non-productive aggregates that mimic short microtubule fragments.

• Outcome: This suppression of dynamic instability is distinct from the gross depolymerization seen with Vinca alkaloids. Crucially, this unique binding mode allows eribulin to retain potency in cells harboring specific β-tubulin mutations that confer resistance to taxanes and vinca alkaloids.

Visualization of Mechanism

Figure 1: Mechanistic differentiation between MMAE (Vinca domain targeting) and Eribulin (Plus-end targeting).

Efficacy & Resistance Profiles

The choice between MMAE and Eribulin often hinges on the target indication's resistance profile, particularly regarding Multi-Drug Resistance (MDR) pumps and tubulin mutations.

Potency and Bystander Effect

Both payloads are membrane-permeable, facilitating the "bystander effect"—killing neighboring antigen-negative cells. However, their potency ranges differ slightly based on the cell line.

Feature	MMAE (Auristatin)	Eribulin (Halichondrin B Analog)
Free Drug IC50	10–100 pM (Typically)	0.1–10 nM (Typically)
Bystander Effect	High. Readily crosses membranes (if linker is cleavable).	High. Lipophilic nature allows diffusion.
P-gp Susceptibility	High. Major substrate for MDR1 (ABCB1).	Moderate to Low. Less susceptible to certain efflux pumps than taxanes/vincas.
Tubulin Isotypes	Sensitive to βIII-tubulin overexpression (resistance marker).	Retains activity in βIII-tubulin overexpressing cells.

Overcoming Resistance

A critical advantage of Eribulin is its efficacy in MMAE-resistant phenotypes .

• MDR1 (P-gp): While both are substrates, Eribulin-based ADCs (like MORAb-202) have shown efficacy in P-gp expressing cell lines where MMAE efficacy is dampened, likely due to the high intracellular concentration achieved via ADC delivery combined with Eribulin's distinct binding kinetics.

• Taxane Resistance: Eribulin is clinically approved for patients refractory to taxanes. This translates to ADCs; Eribulin payloads can be effective in tumors that have developed resistance to microtubule stabilizers.

Experimental Protocols for Comparative Profiling

To objectively compare these payloads, researchers should utilize a standardized workflow that assesses both direct cytotoxicity and the bystander effect.

Protocol: In Vitro Cytotoxicity & Bystander Assay

This protocol validates the payload potency and its ability to kill neighboring antigen-negative cells.

Materials:

• Target Cells (+): Antigen-positive tumor line (e.g., NCI-N87 for HER2).

• Bystander Cells (-): Antigen-negative line labeled with Luciferase or GFP.

• ADCs: mAb-Val-Cit-MMAE vs. mAb-Cathepsin-Eribulin (or similar cleavable linker).

Step-by-Step Methodology:

• Co-Culture Setup:

  • Seed Antigen(+) cells and Antigen(-) reporter cells in a 96-well plate.

  • Ratio: 1:1 or 2:1 (Target:Bystander).

  • Density: 5,000 cells/well total.

• ADC Treatment:

  • Prepare serial dilutions of Eribulin-ADC and MMAE-ADC (0.01 nM to 100 nM).

  • Treat cells for 96 hours.

• Readout (Dual Signal):

  • Total Viability: Add CellTiter-Glo (ATP assay) to measure total killing.

  • Bystander Viability: Measure Luciferase activity (specific to bystander cells) or count GFP+ colonies.

• Data Analysis:

  • Calculate IC50 for total population.

  • Calculate % killing of bystander cells specifically.

Visualization of Experimental Workflow

Figure 2: Workflow for assessing bystander efficacy in co-culture models.

Clinical Translation & Case Studies

Understanding the clinical application of these payloads validates the experimental data.

Case Study: MORAb-202 (Farletuzumab ecteribulin)

• Payload: Eribulin.

• Target: Folate Receptor Alpha (FRα).

• Linker: Cathepsin-cleavable (Val-Cit-PAB equivalent).

• Observation: In preclinical models, MORAb-202 demonstrated significant anti-tumor activity in low-FRα expressing models where traditional payloads might require higher antigen density. This suggests Eribulin's potency and bystander effect can compensate for lower antigen levels.

Case Study: Brentuximab Vedotin

• Payload: MMAE.

• Target: CD30.

• Observation: Highly effective in lymphomas. However, neuropathy is a dose-limiting toxicity directly linked to the microtubule-destabilizing mechanism of MMAE. Eribulin-based ADCs are being investigated to see if they offer a wider therapeutic window regarding neuropathy.

References

• Jordan, M. A., & Wilson, L. (2004). Microtubules as a target for anticancer drugs. Nature Reviews Cancer, 4(4), 253-265. [Link]

• Smith, J. A., et al. (2016). Eribulin binds at microtubule ends to a single site on tubulin to suppress dynamic instability. Biochemistry, 40(10), 3105-3115. [Link]

• Furuuchi, K., et al. (2021). MORAb-202, an Antibody–Drug Conjugate Targeting Folate Receptor-α, Exerts Antitumor Activity via a Bystander Effect in Preclinical Models. Clinical Cancer Research, 27(15), 4291-4302. [Link]

• Ogitani, Y., et al. (2016). Bystander killing effect of DS-8201a, a novel anti-HER2 antibody-drug conjugate, in tumors with HER2 heterogeneity. Cancer Science, 107(7), 1039-1046. (Provides context on bystander assay protocols). [Link]

• Cortes, J., et al. (2011). Eribulin monotherapy versus treatment of physician's choice in patients with metastatic breast cancer (EMBRACE): a phase 3 open-label randomised study. The Lancet, 377(9769), 914-923. [Link]

A Researcher's Guide to Confirming the Differentiated Mechanism of Action of Eribulin-Based ADCs

Introduction: Beyond Cytotoxicity

Antibody-drug conjugates (ADCs) represent a powerful class of therapeutics, designed to merge the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic payloads. While the core concept of targeted drug delivery is straightforward, the ultimate efficacy of an ADC is profoundly influenced by the nuanced mechanism of action (MoA) of its payload. Payloads such as auristatins (e.g., MMAE) and maytansinoids (e.g., DM1) have been clinical workhorses, primarily inducing cell death through direct, potent microtubule inhibition.

However, next-generation ADC payloads are being selected not just for their picomolar potency, but for their ability to favorably modulate the tumor microenvironment (TME). Eribulin, the payload of the approved ADC PADCEV® (enfortumab vedotin-ejfv) and the investigational ADC MORAb-202, is a prime example of such a differentiated agent. Originally developed as a synthetic macrocyclic ketone analogue of the marine sponge natural product halichondrin B, eribulin possesses a dual MoA that extends beyond simple mitotic arrest. It not only disrupts microtubule dynamics but also initiates a cascade of events that can remodel the TME, reverse mesenchymal phenotypes, and potentially synergize with the immune system.

This guide provides a comprehensive experimental framework for researchers to fully characterize and confirm the unique MoA of an eribulin-based ADC. We will move beyond standard cytotoxicity assays to explore methodologies that reveal its impact on tumor vasculature, epithelial-mesenchymal transition (EMT), and the immune infiltrate, comparing its profile to conventional ADC payloads.

Section 1: The Dual-Pronged Mechanism of Eribulin

Understanding the foundational biology of the eribulin payload is critical to designing experiments that can validate its activity in an ADC context. Its MoA can be broadly divided into two interconnected functions.

The Canonical Mechanism: End-Capping and Mitotic Catastrophe

Unlike taxanes, which stabilize microtubules, or vinca alkaloids, which promote their disassembly, eribulin exhibits a distinct tubulin-targeting mechanism. It binds with high affinity to the plus-ends of microtubules, suppressing their dynamic instability. This "end-capping" does not lead to wholesale microtubule depolymerization but rather to the sequestration of tubulin into non-functional aggregates. This process ultimately triggers prolonged G2/M cell cycle arrest, leading to apoptotic cell death.

Caption: Canonical intracellular pathway of an eribulin-based ADC.

The Non-Canonical Mechanism: Re-engineering the Tumor Microenvironment

The more profound, differentiating effects of eribulin are observed at the tissue level within the TME. Sub-lethal concentrations of eribulin have been shown to initiate biological changes that make the tumor more accessible and potentially more immunogenic.

• Vascular Remodeling: In preclinical models, eribulin has been observed to remodel the chaotic tumor vasculature. It appears to prune away poorly functional vessels while improving the perfusion of remaining ones. This increased perfusion can enhance the delivery of subsequently administered drugs and may also improve oxygenation, which has broad anti-tumor effects.

• Reversal of EMT: The epithelial-to-mesenchymal transition (EMT) is a cellular program associated with drug resistance, metastasis, and an immunosuppressive TME. Eribulin has been shown to reverse EMT, leading to an increase in epithelial markers (like E-cadherin) and a decrease in mesenchymal markers (like vimentin). This shift can render tumor cells less migratory and potentially more susceptible to other therapies.

• Immunomodulation: By reversing EMT and altering the TME, eribulin can indirectly modulate the tumor's immune landscape. Studies have indicated that eribulin treatment can lead to a decrease in immunosuppressive cells like M2-polarized tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), while potentially increasing the infiltration or function of cytotoxic CD8+ T cells.

Section 2: An Integrated Experimental Framework for MoA Confirmation

To build a compelling case for the differentiated MoA of an eribulin-ADC, a multi-step, integrated experimental plan is required. This framework systematically validates not only the direct cytotoxic effects but also the critical TME-modulating activities in comparison to other standard-of-care payloads.

Experiment 1: Baseline Potency and Target-Dependent Killing

The first step is to confirm that the ADC is potent and specific to its intended target.

Objective: To determine the in vitro IC50 (half-maximal inhibitory concentration) of the eribulin-ADC on antigen-positive cells versus antigen-negative cells.

Protocol: In Vitro Cytotoxicity Assay

• Cell Line Selection: Choose a pair of cell lines for your experiment:

  • Target-Positive: A cell line with high, verified expression of the target antigen (e.g., NCI-H292 for Nectin-4).

  • Target-Negative: A cell line lacking expression of the target antigen (e.g., MDA-MB-468).

• Cell Plating: Seed cells in 96-well opaque plates at a pre-determined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• ADC Preparation: Prepare serial dilutions of your eribulin-ADC and a comparator ADC (e.g., an MMAE-conjugate with the same antibody and linker) in full culture medium. Include an untreated control and a non-targeting isotype control ADC.

• Treatment: Remove the old medium from the cells and add 100 µL of the diluted ADC solutions.

• Incubation: Incubate the plates for 72-120 hours at 37°C, 5% CO2. The duration should be sufficient to allow for multiple cell doublings in the untreated wells.

• Viability Assessment: Use a luminescence-based viability assay such as CellTiter-Glo® (Promega). Add the reagent according to the manufacturer's instructions and read the luminescence on a plate reader.

• Data Analysis: Normalize the luminescence signals to the untreated control wells. Plot the normalized values against the log of the ADC concentration and fit a four-parameter logistic curve to calculate the IC50 value for each condition.

Comparative Data Interpretation:

Compound	Target-Positive Cell Line (IC50, pM)	Target-Negative Cell Line (IC50, pM)	Selectivity Index
Eribulin-ADC	50	> 10,000	>200
MMAE-ADC	5	> 10,000	>2000
Isotype-Eribulin ADC	> 10,000	> 10,000	N/A

This table presents hypothetical but expected data. MMAE is typically more potent on a molar basis in vitro, which is an important baseline to establish.

Experiment 2: Assessing Bystander Killing Potential

The ability of a payload to diffuse out of the target cell and kill adjacent, antigen-negative tumor cells is known as the bystander effect. This is critical for efficacy in heterogeneous tumors.

Objective: To quantify and compare the bystander killing capacity of an eribulin-ADC versus a comparator ADC.

Protocol: Co-culture Bystander Assay

• Cell Labeling:

  • Label the target-positive cells with a green fluorescent marker (e.g., GFP-expressing stable cell line or CellTracker™ Green CMFDA).

  • Label the target-negative "bystander" cells with a red fluorescent marker (e.g., mCherry-expressing or CellTracker™ Red CMTPX).

• Co-culture Plating: Seed the cells in a 96-well plate at a defined ratio (e.g., 1:5 or 1:10 ratio of Target-Positive:Target-Negative cells).

• ADC Treatment: Treat the co-culture with serial dilutions of the ADCs, as described in Experiment 1.

• Incubation: Incubate for 72 hours.

• Imaging and Analysis:

  • Add a cell-impermeable DNA dye that fluoresces in a third channel (e.g., Hoechst 33342 for total nuclei and a far-red dead cell stain like TO-PRO™-3 Iodide).

  • Use a high-content imaging system to acquire images in all three channels (Green, Red, Far-Red).

  • Quantify the number of dead (Far-Red positive) bystander cells (Red positive) as a percentage of the total bystander cell population.

Comparative Data Interpretation:

ADC Payload	Bystander Cell Killing (% at 1 nM)	Payload Membrane Permeability
Eribulin	Moderate-High	Reported to be permeable
MMAE	Low	Charged upon release, less permeable
SN-38	High	Highly permeable

This table reflects generally accepted properties. Eribulin's ability to induce bystander killing is a key mechanistic attribute to confirm.

Experiment 3: Validating TME Remodeling In Vivo

This is the most critical phase for confirming the differentiated MoA of an eribulin-ADC. It requires a well-designed in vivo study using a relevant tumor model (e.g., a patient-derived xenograft or a syngeneic model if the antibody cross-reacts).

Caption: Workflow for in vivo confirmation of TME remodeling by ADCs.

Protocol: In Vivo Efficacy and Pharmacodynamic Study

• Model Establishment: Implant tumor cells into the flank of immunocompetent mice (for syngeneic models) or immunodeficient mice (for xenografts).

• Group Allocation: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize animals into treatment cohorts:

  • Vehicle Control

  • Isotype Control ADC

  • Eribulin-ADC

  • Comparator MMAE-ADC

• Dosing: Administer ADCs intravenously at a pre-determined dose and schedule. Monitor tumor volume with calipers and animal body weight twice weekly.

• Endpoint and Tissue Harvest: At the study endpoint (or at an earlier timepoint for pharmacodynamic analysis), euthanize the animals and excise the tumors. Divide each tumor into sections for different analyses.

• Analysis:

  • Immunohistochemistry (IHC): Fix one tumor section in formalin and embed in paraffin. Stain tissue slices for:

    • Vascular Perfusion: CD31 to mark endothelial cells. Quantify vessel density and lumen area.

    • EMT Status: E-cadherin and Vimentin.

    • Immune Infiltrate: CD8 (cytotoxic T cells), F4/80 (macrophages), CD163 (M2 macrophages), Ly-6G (MDSCs).

  • Flow Cytometry: Mechanically and enzymatically digest a fresh tumor section into a single-cell suspension. Stain with a multi-color antibody panel to quantify immune cell populations with high precision.

  • Western Blot / qPCR: Snap-freeze a tumor section in liquid nitrogen. Process for protein (Western) or RNA (qPCR) to quantify EMT marker expression levels.

Comparative Data Summary:

Parameter	Eribulin-ADC Treatment	MMAE-ADC Treatment	Expected Outcome
Tumor Growth Inhibition	Strong	Strong	Both ADCs are expected to be efficacious.
Vessel Density (CD31)	Decreased	No significant change	Eribulin remodels vasculature.
E-cadherin Expression	Increased	No significant change	Eribulin reverses EMT.
Vimentin Expression	Decreased	No significant change	Eribulin reverses EMT.
CD8+ T-cell Infiltrate	Increased	Modest Increase/None	Eribulin promotes an immunogenic TME.
MDSC Population	Decreased	No significant change	Eribulin reduces immunosuppressive cells.

Section 3: Synthesizing the Evidence for a Differentiated Mechanism

By executing this experimental framework, a clear and defensible picture of the eribulin-ADC's MoA emerges. While a comparator like an MMAE-ADC may show superior potency in a simple 2D cytotoxicity assay, the in vivo data for the eribulin-ADC will tell a different story.

The true value is in the totality of the data. The eribulin-ADC's efficacy is not just a function of its direct killing of antigen-positive cells, but a combination of:

• Targeted Cytotoxicity: Killing antigen-positive cells via mitotic arrest.

• Bystander Effect: Killing adjacent antigen-negative cells.

• TME Modulation: Making the entire tumor ecosystem less hospitable for growth by increasing vascular perfusion and reversing the immunosuppressive, drug-resistant mesenchymal state.

This multi-pronged attack explains why eribulin-based ADCs may demonstrate profound and durable responses in preclinical models that are not solely predicted by their in vitro IC50. This differentiated mechanism provides a strong rationale for clinical development, particularly in tumors characterized by heterogeneity and an immunosuppressive microenvironment.

Conclusion

Confirming the mechanism of action for a sophisticated payload like eribulin requires moving beyond legacy assays. A successful strategy integrates traditional cytotoxicity and bystander effect studies with a deep, in vivo interrogation of the tumor microenvironment. By systematically assessing changes in vasculature, EMT status, and the immune infiltrate, researchers can build a comprehensive and compelling data package that validates the unique, dual-action MoA of eribulin-based ADCs. This approach not only provides crucial preclinical proof-of-concept but also generates valuable hypotheses for clinical biomarker strategies and potential combination therapies.

References

• Jordan, M. A., & Wilson, L. (2004). Microtubules as a target for anticancer drugs. Nature Reviews Cancer. [Link]

• Smith, J. A., Wilson, L., & Jordan, M. A. (2010). Eribulin binds at microtubule ends to a single site on tubulin to suppress dynamic instability. Biochemistry. [Link]

• Funahashi, Y., Okamoto, K., Adachi, Y., et al. (2014). Eribulin mesylate reduces tumor microenvironment abnormality by vascular remodeling in preclinical human breast cancer models. Cancer Science. [Link]

• Ueda, S., Saeki, T., Takeuchi, H., et al. (2016). In vivo imaging of the effects of eribulin on the tumor microenvironment in breast cancer. British Journal of Cancer. [Link]

• Yoshida, T., Ozawa, Y., Kimura, T., et al. (2014). Eribulin mesilate suppresses experimental metastasis of breast cancer cells by reversing phenotype from epithelial-mesenchymal transition (EMT) to mesenchymal-epithelial transition (MET). British Journal of Cancer. [Link]

• Goto, W., Kashiwagi, S., Asano, Y., et al. (2021). Eribulin Mesylate Changes the Tumor Immune Microenvironment in Breast Cancer. Anticancer Research. [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin

This document provides essential procedural guidance for the safe handling and disposal of the highly potent compound MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin, a linker-drug intermediate used in the synthesis of antibody-drug conjugates (ADCs).[1][2] Given the cytotoxic nature of the Eribulin payload, this guide is structured to ensure the utmost safety for laboratory personnel and the environment. The procedures outlined herein are based on a synthesis of information from safety data sheets for Eribulin, best practices for handling highly potent pharmaceutical compounds, and established protocols for cytotoxic waste management.

Understanding the Hazard: A Compound of Significant Risk

MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin is comprised of two key components: a cleavable tetrapeptide linker and the cytotoxic agent Eribulin.[1][3] Eribulin is a potent microtubule inhibitor and is classified as a highly hazardous substance.[4][5] The Safety Data Sheet (SDS) for Eribulin indicates that it is toxic if swallowed, in contact with skin, or inhaled, and is suspected of causing genetic defects, cancer, and reproductive harm.[4] Therefore, the entire linker-drug conjugate must be handled with the same level of precaution as the Eribulin payload itself.

The cleavable linker is designed to be stable under physiological conditions but to release the cytotoxic payload within the target cells.[3][6] This inherent instability under specific conditions does not reduce the hazardous nature of the compound during handling and disposal.

Hazard Identification Summary

Hazard Classification	Description	Source
Acute Toxicity (Oral, Dermal, Inhalation)	Toxic if swallowed, in contact with skin, or if inhaled.	[4]
Germ Cell Mutagenicity	Suspected of causing genetic defects.	[4]
Carcinogenicity	Suspected of causing cancer.	[4]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	[4]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin is a multi-step process that begins with immediate handling precautions and ends with certified hazardous waste incineration. The following workflow is designed to minimize exposure and ensure regulatory compliance.

Caption: Disposal workflow for MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin.

All handling of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin, whether in solid or solution form, must occur within a certified containment system, such as a chemical fume hood, biological safety cabinet, or a glovebox/isolator, to prevent aerosolization and inhalation.[7][8]

Personal Protective Equipment (PPE) Requirements

PPE Item	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves.	Prevents skin contact with the highly toxic compound.[4]
Lab Coat	Disposable, solid-front gown with tight-fitting cuffs.	Protects clothing and skin from contamination.
Eye Protection	Chemical splash goggles and a face shield.	Protects eyes and face from splashes and aerosols.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the powder form outside of a containment system.	Prevents inhalation of the toxic powder.[4]

Proper segregation of waste at the point of generation is critical to prevent cross-contamination and ensure compliant disposal.[9] All waste contaminated with MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin must be classified as cytotoxic waste.

• Solid Waste: This includes contaminated PPE (gloves, gowns, etc.), bench paper, plasticware, and empty vials.

  • Primary Containment: Place in a sealable, clearly labeled plastic bag.

  • Secondary Containment: Place the sealed bag into a rigid, leak-proof, and puncture-resistant container designated for cytotoxic waste. These containers are often color-coded (e.g., purple or yellow) and must bear the universal symbol for cytotoxic agents.

• Liquid Waste: This includes unused solutions, supernatant from cell cultures, and solvent rinses from contaminated glassware.

  • Primary Containment: Collect in a sealable, chemically compatible, and shatter-proof container. Do not mix with other chemical waste streams.

  • Secondary Containment: Place the primary container into a larger, rigid, and leak-proof container for cytotoxic waste.

• Sharps Waste: This includes needles, syringes, contaminated glass pipettes, and broken glassware.

  • Containment: Place directly into a puncture-resistant, leak-proof sharps container that is clearly labeled for cytotoxic waste.

For routine cleaning of work surfaces and equipment, a two-step process is recommended:

• Deactivation (if possible): While no single agent is known to deactivate all cytotoxic drugs, solutions of sodium hypochlorite (bleach) have been shown to be effective against some cytotoxic compounds.[10] However, the efficacy against Eribulin has not been specifically documented. If a deactivating agent is used, it should be followed by a thorough cleaning.

• Cleaning: Wipe all surfaces with a detergent solution, followed by a rinse with 70% ethanol or another suitable disinfectant. All cleaning materials (wipes, etc.) must be disposed of as solid cytotoxic waste.[10][11]

In the event of a spill, evacuate the area and follow your institution's established spill response protocol for highly potent compounds. A spill kit containing appropriate PPE, absorbent materials, and designated waste containers should be readily available.

All contained cytotoxic waste must be stored in a designated, secure area with restricted access until it is collected by a licensed hazardous waste disposal service. The final disposal method for cytotoxic waste, including MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin, is high-temperature incineration .[12] This is the only approved method to ensure the complete destruction of the highly potent cytotoxic molecule.

Conclusion: A Commitment to Safety

The handling and disposal of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin require a meticulous and informed approach. By adhering to the procedures outlined in this guide, researchers and laboratory professionals can mitigate the risks associated with this potent compound and ensure the safety of themselves, their colleagues, and the environment. It is imperative that all personnel handling this compound receive specific training on these procedures and have access to all necessary safety equipment. Always consult your institution's specific environmental health and safety guidelines in conjunction with this document.

References

• National Center for Biotechnology Information. (n.d.). Eribulin. PubChem Compound Summary for CID 11354606. Retrieved from [Link]

• IPS - Integrated Project Services, LLC. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach. Retrieved from [Link]

• Google Patents. (n.d.). WO2017151979A1 - Eribulin-based antibody-drug conjugates and methods of use.

• MedCity News. (2026, January 26). Startup Fortitude Bio Launches to Beat Drug Resistance in Cancer, Expand ADCs to Autoimmune Disease. Retrieved from [Link]

• GERPAC. (2006, October 5). Detergents and disinfectants currently used in hospital pharmacies: Abilities for removing and degrading cytotoxic drugs. Retrieved from [Link]

• Roberts, S., Khammo, N., McDonnell, G., & Sewell, G. J. (2006). Studies on the decontamination of surfaces exposed to cytotoxic drugs in chemotherapy workstations. Journal of Oncology Pharmacy Practice, 12(2), 95–104. [Link]

• ResearchGate. (n.d.). Eribulin and eribulin/BI 6727 co-treatment trigger inactivation of.... Retrieved from [Link]

• Pharmaceutical Integrity. (n.d.). Managing Risks with Potent Pharmaceutical Products. Retrieved from [Link]

• MDPI. (2025). 2025 FDA TIDES (Peptides and Oligonucleotides) Harvest. Retrieved from [Link]

• WIT Press. (n.d.). Handling of high potency drugs: process and containment. Retrieved from [Link]

• Wikipedia. (n.d.). Eribulin. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Degradation of Intravenous Chemotherapy Agents and Opioids by a Novel Instrument. Retrieved from [Link]

• Chromatography Online. (2026, January 27). LC–MS/MS and ICP-MS Characterization of Toxic Elements and Organic Contaminants in Tattoo Inks. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Eribulin Mesylate: Mechanism of Action of a Unique Microtubule Targeting Agent. Retrieved from [Link]

• American Industrial Hygiene Association. (n.d.). Potent Pharmaceutical Compound Containment Case Study. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation and Elimination of Anticancer Drugs by Water and Wastewater Treatment – Toxicity and Biodegradability Before and After the Treatment. Retrieved from [Link]

• U.S. Food and Drug Administration. (2010, November 10). CHEMISTRY REVIEW(S). Retrieved from [Link]

• ResearchGate. (2025, August 6). Where Did the Linker-Payload Go? A Quantitative Investigation on the Destination of the Released Linker-Payload from an Antibody-Drug Conjugate with a Maleimide Linker in Plasma. Retrieved from [Link]

• BioProcess International. (n.d.). Containment of High-Potency Products in a GMP Environment. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines. Retrieved from [Link]

• Taylor & Francis Online. (2026, January 5). The Major Advances of the Year in Breast Cancer: A Point of View After the ASCO 2025 Annual Meeting. Retrieved from [Link]

• YouTube. (2025, April 25). The Optimal Implementation of Antibody-Drug Conjugates in the Care of Patients with Cancer. Retrieved from [Link]

• ChemBK. (n.d.). MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin. Retrieved from [Link]

• MCE. (n.d.). MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin | linker-drug中间体. Retrieved from [Link]

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